(8β)-Ergoline-1,6,8-tricarboxylic Acid 1,6-Bis(1,1-dimethylethyl) Ester (CAS No: 1075250-76-8) is a chemical intermediate used primarily in the synthesis of cabergoline []. Cabergoline is a dopamine D2 receptor agonist, a type of drug that stimulates dopamine receptors in the brain [].